Cas no 2680794-14-1 (4-Methyl-1-(trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-Methyl-1-(trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 2680794-14-1
• MF: C₉H₉F₆NO₃
• MW: 293.163083791733
• CID: 5634215
• PubChem ID: 165939014
• Update Time: 2025-08-05

4-Methyl-1-(trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• EN300-28288777
• 2680794-14-1
• 4-Methyl-1-(trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C9H9F6NO3/c1-7(9(13,14)15)3-16(2-4(7)5(17)18)6(19)8(10,11)12/h4H,2-3H2,1H3,(H,17,18)
• InChI Key： JRBHXCUOGHWNNL-UHFFFAOYSA-N
• SMILES： FC(C1(C)CN(C(C(F)(F)F)=O)CC1C(=O)O)(F)F

Computed Properties

• Exact Mass: 293.04866212g/mol
• Monoisotopic Mass: 293.04866212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-Methyl-1-(trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid

Introduction to 4-Methyl-1-(trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic Acid (CAS No 2680794-14-1)

The compound 4-Methyl-1-(trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, identified by the CAS registry number CAS No 2680794-14-1, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for advanced chemical synthesis.

Recent studies have highlighted the importance of pyrrolidine derivatives in the development of novel materials, particularly in the realm of pharmaceuticals and biotechnology. The presence of trifluoroacetyl and trifluoromethyl groups in this compound enhances its stability and reactivity, making it a valuable component in the synthesis of bioactive molecules.

The molecular structure of this compound is characterized by a pyrrolidine ring, which is a five-membered nitrogen-containing ring, substituted with methyl, trifluoroacetyl, and trifluoromethyl groups. These substituents not only influence the physical properties of the molecule but also play a crucial role in its chemical reactivity. The carboxylic acid group at the 3-position further adds to its versatility, enabling it to participate in various chemical reactions such as esterification and amidation.

In terms of synthesis, researchers have explored multiple pathways to efficiently synthesize this compound. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly effective in constructing complex molecular architectures. The incorporation of fluorinated groups into the molecule has also been a focus of recent studies, as these groups are known to enhance pharmacokinetic properties such as bioavailability and metabolic stability.

The application potential of this compound extends beyond traditional chemical synthesis. Its unique electronic properties make it a promising candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Recent research has demonstrated that fluorinated pyrrolidine derivatives can exhibit desirable electronic characteristics, making them suitable for applications in flexible electronics and energy storage systems.

Furthermore, the compound's ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and coordination chemistry. Studies have shown that the trifluoromethyl group can act as an effective electron-withdrawing substituent, facilitating metal-ligand interactions and enhancing catalytic activity.

In conclusion, 4-Methyl-1-(trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS No 2680794-14-1) represents a significant advancement in organic chemistry, offering a versatile platform for the development of innovative materials and compounds. Its unique structural features and promising applications underscore its importance in both academic research and industrial settings.